molecular formula C22H17Cl2N3O B8457322 N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide CAS No. 59074-27-0

N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide

Cat. No. B8457322
CAS RN: 59074-27-0
M. Wt: 410.3 g/mol
InChI Key: PJOQTCYFCXSJOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C22H17Cl2N3O and its molecular weight is 410.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59074-27-0

Product Name

N,3-Bis(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamide

Molecular Formula

C22H17Cl2N3O

Molecular Weight

410.3 g/mol

IUPAC Name

N,5-bis(4-chlorophenyl)-4-phenyl-3,4-dihydropyrazole-2-carboxamide

InChI

InChI=1S/C22H17Cl2N3O/c23-17-8-6-16(7-9-17)21-20(15-4-2-1-3-5-15)14-27(26-21)22(28)25-19-12-10-18(24)11-13-19/h1-13,20H,14H2,(H,25,28)

InChI Key

PJOQTCYFCXSJOD-UHFFFAOYSA-N

Canonical SMILES

C1C(C(=NN1C(=O)NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 ml round bottomed flask was suspended 55 g of 3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole in 250 ml of diethyl ether. The suspension was warmed to reflux and 33 g of 4-chlorophenyl isocyanate was added at a rate to maintain reflux. After cooling and standing overnight the precipitated product was filtered yielding 78 g of white solid. mp 173°-175° C.
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three

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